Cas no 1426921-58-5 (trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol)

Technical Introduction: trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol is a versatile heterocyclic compound featuring a cyclohexanol backbone substituted with a 4-aminopyrazole moiety in the trans configuration. This structural arrangement imparts stability and distinct reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and hydroxyl functional groups enhances its utility in derivatization and conjugation reactions. Its rigid cyclohexane ring contributes to stereochemical control in synthetic pathways, while the pyrazole ring offers potential for further functionalization. The compound’s balanced polarity ensures moderate solubility in common organic solvents, facilitating purification and handling. Its well-defined stereochemistry and bifunctional nature make it a preferred building block for targeted molecular design.

trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol structure

1426921-58-5 structure

Product Name:trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol

CAS No:1426921-58-5

MF:C₉H₁₅N₃O

MW:181.23

MDL:MFCD30803670

CID:5096517

PubChem ID:84732364

Update Time:2026-03-02

trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

- trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol
- trans-4-(4-Amino-1H-pyrazol-1-yl)cyclohexanol
- Cyclohexanol, 4-(4-amino-1H-pyrazol-1-yl)-
- PS-20406
- SCHEMBL14764038
- 1426921-58-5
- 4-(4-Amino-1H-pyrazol-1-yl)cyclohexanol
- (1r,4r)-4-(4-aminopyrazol-1-yl)cyclohexan-1-ol
- 1426921-50-7
- SCHEMBL14764247
- MFCD30803669
- 4-(4-aminopyrazol-1-yl)cyclohexan-1-ol
- DB-137375
- cis-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol
- P18831
- P18830
- SY324092
- MFCD30803670
- 1453097-74-9
- CS-0184516
- SCHEMBL14764120
- (1s,4s)-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol
- trans-4-(4-Amino-1-pyrazolyl)cyclohexanol
- BS-43360
- MDL： MFCD30803670
- Inchi： 1S/C9H15N3O/c10-7-5-11-12(6-7)8-1-3-9(13)4-2-8/h5-6,8-9,13H,1-4,10H2/t8-,9-
- InChI Key： SEOVCKDZPLPWFS-KYZUINATSA-N
- SMILES： [C@@H]1(O)CC[C@@H](N2C=C(N)C=N2)CC1

Computed Properties

Exact Mass: 181.121512110g/mol
Monoisotopic Mass: 181.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 64.1Å²

trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB535697-100 mg	trans-4-(4-Amino-1H-pyrazol-1-yl)cyclohexan-1-ol; .	1426921-58-5		100MG	€302.10	2022-08-31
abcr	AB535697-250 mg	trans-4-(4-Amino-1H-pyrazol-1-yl)cyclohexan-1-ol; .	1426921-58-5		250MG	€562.80	2022-08-31
eNovation Chemicals LLC	D619145-100mg	trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol	1426921-58-5	97%	100mg	$255	2024-07-21
eNovation Chemicals LLC	D619145-250MG	trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol	1426921-58-5	97%	250mg	$410	2024-07-21
eNovation Chemicals LLC	D619145-500MG	trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol	1426921-58-5	97%	500mg	$680	2024-07-21
eNovation Chemicals LLC	D619145-1G	trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol	1426921-58-5	97%	1g	$1020	2024-07-21
eNovation Chemicals LLC	D619145-5G	trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol	1426921-58-5	97%	5g	$3070	2024-07-21
Chemenu	CM437755-100mg	trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol	1426921-58-5	95%+	100mg	$247	2023-02-02
Chemenu	CM437755-250mg	trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol	1426921-58-5	95%+	250mg	$396	2023-02-02
Chemenu	CM437755-500mg	trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol	1426921-58-5	95%+	500mg	$660	2023-02-02

trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

1426921-58-5 (trans-4-(4-amino-1H-pyrazol-1-yl)cyclohexan-1-ol) Related Products

Recommended suppliers

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd